Cas no 1259477-94-5 (5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1259477-94-5
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4929624
• Update Time: 2025-10-31

5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H9Cl3N2O/c1-18-12-8(2-6(16)5-17-12)7-3-10(14)11(15)4-9(7)13/h2-5H,16H2,1H3
• InChI Key： XOZSRPMJDHTDST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC=C(C=1)N)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 4
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine

5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1259477-94-5, commonly referred to as 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 5, a methoxy group at position 2, and a trichlorophenyl group at position 3. The combination of these substituents imparts distinctive chemical properties that make this compound valuable for research and development purposes.

Recent studies have highlighted the importance of 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with therapeutic applications. For instance, its ability to act as a building block for constructing complex heterocyclic frameworks has been extensively documented in recent publications. This has led to its use in the development of novel drug candidates targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a component in light-emitting diodes (LEDs) and solar cells, where it contributes to enhanced efficiency and stability.

The synthesis of 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent research has focused on optimizing these synthesis routes to make them more environmentally friendly and cost-effective. For example, the use of catalytic methods and green solvents has been explored to reduce the environmental impact of its production.

From a structural standpoint, the compound's pyridine ring serves as a versatile platform for further functionalization. The amino group at position 5 provides nucleophilic reactivity, enabling various substitution reactions. Meanwhile, the methoxy group at position 2 contributes to the molecule's solubility and stability under different conditions. The trichlorophenyl group at position 3 introduces significant electron-withdrawing effects, which influence the compound's electronic properties and reactivity.

Recent studies have also investigated the photophysical properties of 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine, revealing its potential as a fluorescent probe for sensing applications. Its ability to emit fluorescence under specific conditions makes it a candidate for detecting environmental pollutants or biological molecules in real-time monitoring systems.

In conclusion, 5-Amino-2-methoxy-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1259477-94-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and chemical properties continue to drive innovative research and development efforts across academia and industry alike.